Cas no 54616-34-1 (Phenol, 2,2'-thiobis[6-methyl-4-nonyl-)

• Product Name: Phenol, 2,2'-thiobis[6-methyl-4-nonyl-
• CAS No: 54616-34-1
• MF: C₃₂H₅₀O₂S
• MW: 498.803208827972
• CID: 354090
• PubChem ID: 71364591
• Update Time: 2025-04-19

Phenol, 2,2'-thiobis[6-methyl-4-nonyl- Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-3-methyl-5-nonylphenyl)sulfanyl-6-methyl-4-nonylphenol
• DTXSID20788055
• 2,2'-Sulfanediylbis(6-methyl-4-nonylphenol)
• 54616-34-1
• Phenol, 2,2'-thiobis[6-methyl-4-nonyl-

• Inchi： 1S/C32H50O2S/c1-5-7-9-11-13-15-17-19-27-21-25(3)31(33)29(23-27)35-30-24-28(22-26(4)32(30)34)20-18-16-14-12-10-8-6-2/h21-24,33-34H,5-20H2,1-4H3
• InChI Key： VGMATNXJYUJWQL-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C)=CC(=C1)CCCCCCCCC)O)C1=C(C(C)=CC(=C1)CCCCCCCCC)O

Computed Properties

• Exact Mass: 498.3534
• Monoisotopic Mass: 498.35315201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46